N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
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Description
N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide is a useful research compound. Its molecular formula is C14H12ClN3O3S and its molecular weight is 337.78. The purity is usually 95%.
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Scientific Research Applications
Metabolic Stability Enhancement
N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide derivatives, including compounds structurally related to the chemical , have been investigated for their ability to inhibit PI3Kα and mTOR effectively in vitro and in vivo. A significant focus of this research was to improve metabolic stability by modifying the benzothiazole ring, which resulted in alternatives demonstrating similar potency with reduced metabolic deacetylation issues (Stec et al., 2011).
Synthesis and Antimicrobial Activity
Research has also been conducted on the synthesis and characterization of arylidene compounds from 2-iminothiazolidine-4-one, including derivatives structurally similar to the specified compound. These studies have shown that these compounds possess antimicrobial activities against various pathogens, highlighting their potential utility in developing new antibacterial agents (Azeez & Abdullah, 2019).
Photovoltaic Efficiency and Non-linear Optical Activity
Further studies have explored the photovoltaic efficiency and non-linear optical activity of benzothiazolinone acetamide analogs. These compounds have demonstrated promising light harvesting efficiency and free energy of electron injection, making them suitable for use in dye-sensitized solar cells (DSSCs). Additionally, their significant second-order hyperpolarizability values suggest potential applications in non-linear optics (Mary et al., 2020).
Anticancer Activity
Another area of research has involved the synthesis and biological evaluation of 5-methyl-4-phenyl thiazole derivatives as anticancer agents. These studies have identified compounds with selective cytotoxicity against cancer cell lines, offering insights into the development of new therapeutic agents for cancer treatment (Evren et al., 2019).
Properties
IUPAC Name |
N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClN3O3S/c1-7-4-8(15)5-9-13(7)17-14(22-9)16-10(19)6-18-11(20)2-3-12(18)21/h4-5H,2-3,6H2,1H3,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMCIKVRDCGUEGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=C1N=C(S2)NC(=O)CN3C(=O)CCC3=O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.